Cas no 151898-42-9 (4-Chloro-6-(1-piperidinyl)-1,3,5-triazin-2-ylamine)

• Product Name: 4-Chloro-6-(1-piperidinyl)-1,3,5-triazin-2-ylamine
• CAS No: 151898-42-9
• MF: C₈H₁₂ClN₅
• MW: 213.667379379272
• CID: 1328929
• PubChem ID: 5137221
• Update Time: 2025-10-31

4-Chloro-6-(1-piperidinyl)-1,3,5-triazin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4-chloro-6-(1-piperidinyl)-
• 2-amino-4-chloro-6-(piperidin-1-yl)-1,3,5-triazine
• 4-Chloro-6-(1-piperidinyl)-1,3,5-triazin-2-ylamine
• SCHEMBL1066847
• 4-chloro-6-(piperidin-1-yl)-1,3,5-triazin-2-amine
• BGA89842
• CS-0337114
• 151898-42-9
• AKOS003670566
• 2-Amino-4-chloro-6-piperidin-1-yl-[1,3,5]triazin
• STK093244
• 4-chloro-6-piperidin-1-yl-1,3,5-triazin-2-amine
• KGKXZXBFMYYZIV-UHFFFAOYSA-N

• Inchi： 1S/C8H12ClN5/c9-6-11-7(10)13-8(12-6)14-4-2-1-3-5-14/h1-5H2,(H2,10,11,12,13)
• InChI Key： KGKXZXBFMYYZIV-UHFFFAOYSA-N
• SMILES： ClC1N=C(N)N=C(N=1)N1CCCCC1

Computed Properties

• Exact Mass: 213.07836
• Monoisotopic Mass: 213.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 440.7±28.0 °C at 760 mmHg
• Flash Point: 220.3±24.0 °C
• PSA: 67.93
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Chloro-6-(1-piperidinyl)-1,3,5-triazin-2-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines

Additional information on 4-Chloro-6-(1-piperidinyl)-1,3,5-triazin-2-ylamine

Research Brief on 4-Chloro-6-(1-piperidinyl)-1,3,5-triazin-2-ylamine (CAS: 151898-42-9): Recent Advances and Applications

The compound 4-Chloro-6-(1-piperidinyl)-1,3,5-triazin-2-ylamine (CAS: 151898-42-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications.

One of the most notable advancements in the study of 4-Chloro-6-(1-piperidinyl)-1,3,5-triazin-2-ylamine is its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated the compound's utility in designing selective inhibitors for specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this triazine derivative into a series of potent and selective inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study highlighted the compound's ability to enhance binding affinity and selectivity, thereby reducing off-target effects.

In addition to its applications in oncology, 4-Chloro-6-(1-piperidinyl)-1,3,5-triazin-2-ylamine has also been investigated for its antimicrobial properties. A recent study in Antimicrobial Agents and Chemotherapy explored its derivatives as potential agents against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The findings suggested that modifications to the triazine core could significantly improve antibacterial activity while maintaining low cytotoxicity against mammalian cells. This opens new avenues for the development of next-generation antibiotics to combat the growing threat of antimicrobial resistance.

Furthermore, the compound's potential in CNS drug development has been a subject of growing interest. Research published in Neuropharmacology in 2023 investigated its derivatives as modulators of neurotransmitter receptors, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study revealed that certain derivatives exhibited promising neuroprotective effects in vitro and in vivo, suggesting their potential as lead compounds for further optimization. The unique structural features of 4-Chloro-6-(1-piperidinyl)-1,3,5-triazin-2-ylamine, including its piperidinyl moiety, were found to play a critical role in enhancing blood-brain barrier penetration and receptor binding affinity.

Despite these promising findings, challenges remain in the clinical translation of 4-Chloro-6-(1-piperidinyl)-1,3,5-triazin-2-ylamine-based therapeutics. Issues such as metabolic stability, pharmacokinetics, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in drug discovery. Future studies are expected to focus on optimizing its derivatives for improved efficacy and safety profiles, as well as exploring novel therapeutic targets.

In conclusion, 4-Chloro-6-(1-piperidinyl)-1,3,5-triazin-2-ylamine (CAS: 151898-42-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications span multiple therapeutic areas, from oncology to infectious diseases and CNS disorders, making it a compound of significant interest to researchers and industry professionals alike. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in drug development, addressing unmet medical needs and advancing the field of precision medicine.